Cas no 1114852-65-1 (2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114852-65-1
• MF: C₂₄H₂₁NO₄S
• MW: 419.49284529686
• CID: 5387016
• Update Time: 2025-10-28

2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-ethoxyphenyl)-[4-(4-methylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone
• 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C24H21NO4S/c1-3-29-20-14-10-18(11-15-20)24(26)23-16-25(19-12-8-17(2)9-13-19)21-6-4-5-7-22(21)30(23,27)28/h4-16H,3H2,1-2H3
• InChI Key： FTCCMALFHRVJOO-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])C([H])([H])[H])=O)=C([H])N(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])C2=C([H])C([H])=C([H])C([H])=C12)(=O)=O

Additional information on 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Research Brief on 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114852-65-1)

2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114852-65-1) is a novel benzothiazine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound exhibits unique structural features, including a 1,1-dione moiety and ethoxybenzoyl substitution, which contribute to its potential biological activities. Recent studies have explored its synthesis, physicochemical properties, and pharmacological applications, particularly in the context of inflammation and cancer therapeutics.

The synthesis of 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione involves a multi-step process, starting from readily available precursors. Key steps include the condensation of 4-ethoxybenzoyl chloride with 4-methylaniline, followed by cyclization to form the benzothiazine core. The final product is characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, ensuring high purity and structural integrity. Recent optimizations in the synthetic route have improved yields and scalability, making this compound more accessible for further research.

Pharmacological evaluations of 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione have revealed promising anti-inflammatory and anticancer properties. In vitro studies demonstrate its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has shown selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancers, with minimal effects on normal cells. Mechanistic studies suggest that its activity may be linked to the modulation of NF-κB and MAPK signaling pathways.

Recent preclinical studies have further investigated the pharmacokinetics and toxicity profile of 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione. The compound exhibits favorable oral bioavailability and a reasonable half-life in rodent models. Acute and subchronic toxicity assessments indicate a good safety profile at therapeutic doses, with no significant adverse effects observed. These findings support its potential as a lead compound for further drug development.

Despite these promising results, challenges remain in the clinical translation of 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione. Issues such as metabolic stability, drug-drug interactions, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry are essential to advance this compound through the drug development pipeline. Ongoing research aims to explore its therapeutic potential in other disease areas, such as neurodegenerative disorders and autoimmune diseases.

In conclusion, 2-(4-ethoxybenzoyl)-4-(4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS: 1114852-65-1) represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with demonstrated biological activities, make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be crucial to unlocking its full potential and translating these findings into clinical applications.